Cas no 2172057-48-4 (1-(1-Hydroxy-3,3-dimethylcyclopentyl)-3,3-dimethylcyclobutane-1-carboxylic acid)

• Product Name: 1-(1-Hydroxy-3,3-dimethylcyclopentyl)-3,3-dimethylcyclobutane-1-carboxylic acid
• CAS No: 2172057-48-4
• MF: C₁₄H₂₄O₃
• MW: 240.338564872742
• CID: 5566732
• PubChem ID: 165593333
• Update Time: 2025-07-15

1-(1-Hydroxy-3,3-dimethylcyclopentyl)-3,3-dimethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172057-48-4
• EN300-1633935
• 1-(1-hydroxy-3,3-dimethylcyclopentyl)-3,3-dimethylcyclobutane-1-carboxylic acid
• 1-(1-Hydroxy-3,3-dimethylcyclopentyl)-3,3-dimethylcyclobutane-1-carboxylic acid

• Inchi： 1S/C14H24O3/c1-11(2)5-6-14(17,9-11)13(10(15)16)7-12(3,4)8-13/h17H,5-9H2,1-4H3,(H,15,16)
• InChI Key： KXLARUMFHKJVNC-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)(C)C1)C1(C(=O)O)CC(C)(C)C1

Computed Properties

• Exact Mass: 240.17254462g/mol
• Monoisotopic Mass: 240.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(1-Hydroxy-3,3-dimethylcyclopentyl)-3,3-dimethylcyclobutane-1-carboxylic acid

Chemical Profile of 1-(1-Hydroxy-3,3-dimethylcyclopentyl)-3,3-dimethylcyclobutane-1-carboxylic acid (CAS No. 2172057-48-4)

1-(1-Hydroxy-3,3-dimethylcyclopentyl)-3,3-dimethylcyclobutane-1-carboxylic acid, identified by its CAS number 2172057-48-4, is a complex organic compound with a unique structural framework that has garnered significant attention in the field of medicinal chemistry and pharmacology. The molecule features a bifurcated scaffold consisting of a 3,3-dimethylcyclobutane core linked to a 1-hydroxy-3,3-dimethylcyclopentyl side chain. This distinctive architecture imparts distinct physicochemical properties and biological potential, making it a subject of intense research for its potential applications in drug discovery and therapeutic development.

The compound’s structure is characterized by the presence of two rigid cycloalkane rings connected through an ester-like linkage at the carboxylic acid position. The dimethyl substitution on both the cyclopentyl and cyclobutane moieties enhances the steric bulk of the molecule, which can influence its interactions with biological targets. Such structural features are often exploited to modulate binding affinity and selectivity in drug design.

In recent years, the exploration of bifunctional molecules in medicinal chemistry has led to the discovery of novel pharmacophores with enhanced efficacy and reduced side effects. The unique combination of cyclopentyl and cyclobutane rings in 1-(1-Hydroxy-3,3-dimethylcyclopentyl)-3,3-dimethylcyclobutane-1-carboxylic acid positions it as a promising candidate for further investigation. Researchers have been particularly interested in its potential as a precursor or intermediate in the synthesis of more complex bioactive molecules.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Preliminary studies suggest that the rigid scaffold may interact favorably with certain enzyme active sites, leading to inhibitory effects on key biological pathways. For instance, analogs with similar structural motifs have shown promise in inhibiting enzymes involved in inflammatory responses and metabolic disorders. The hydroxyl group on the cyclopentyl ring further adds to the compound’s versatility, allowing for diverse functionalization strategies that could enhance its biological activity.

The synthesis of 1-(1-Hydroxy-3,3-dimethylcyclopentyl)-3,3-dimethylcyclobutane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the cycloalkane framework requires careful consideration of reaction conditions and catalysts to ensure high yield and purity. Advances in asymmetric synthesis have enabled the preparation of enantiomerically pure forms of this compound, which is crucial for evaluating its stereochemical specificity in biological assays.

Recent breakthroughs in computational chemistry have also facilitated the study of this molecule’s interactions with biological targets. Molecular docking simulations have been employed to predict binding modes and affinity profiles, providing valuable insights into its potential pharmacological activity. These computational approaches complement experimental efforts by allowing researchers to screen large libraries of derivatives efficiently.

The pharmaceutical industry has been particularly keen on exploring novel scaffolds that offer improved pharmacokinetic properties. The bulky dimethyl groups in 1-(1-Hydroxy-3,3-dimethylcyclopentyl)-3,3-dimethylcyclobutane-1-carboxylic acid may contribute to enhanced solubility and metabolic stability, making it an attractive candidate for further development. Additionally, the presence of a carboxylic acid moiety provides opportunities for derivatization into esters or amides, which are common functional groups in drug molecules.

Future research directions may include exploring the compound’s role as a lead compound for drug discovery programs targeting neurological disorders or cancer metabolism. Its unique structural features could be leveraged to develop inhibitors or modulators that exploit specific biochemical pathways relevant to these conditions. Furthermore, green chemistry principles may be applied to optimize synthetic routes for larger-scale production.

In conclusion,1-(1-Hydroxy-3,3-dimethylcyclopentyl)-3,3-dimethylcyclobutane-1-carboxylic acid (CAS No. 2172057-48-4) represents a structurally intriguing molecule with significant potential in medicinal chemistry and pharmacology. Its bifurcated scaffold offers opportunities for designing novel bioactive compounds with tailored physicochemical properties and biological activities. Continued investigation into its synthesis, mechanism of action, and therapeutic applications will likely yield valuable insights into its role as a building block or lead compound in future drug development efforts.